Cas no 1020251-89-1 (3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide)

• Product Name: 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide
• CAS No: 1020251-89-1
• MF: C₁₅H₁₇Cl₂N₃O₂
• MW: 342.220381498337
• MDL: MFCD00170382
• CID: 5156377
• Update Time: 2026-03-04

3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide

• MDL： MFCD00170382
• Inchi： 1S/C15H17Cl2N3O2/c1-9-12(15(21)18-7-8-20(2)3)14(19-22-9)13-10(16)5-4-6-11(13)17/h4-6H,7-8H2,1-3H3,(H,18,21)
• InChI Key： JRNHWCOCPJVVRI-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(NCCN(C)C)=O)C(C2=C(Cl)C=CC=C2Cl)=N1

Additional information on 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide

Introduction to 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1020251-89-1)

3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide, identified by its CAS number 1020251-89-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This oxazole derivative exhibits a unique structural framework that has garnered attention for its potential biological activities and mechanistic insights. The compound’s molecular architecture, featuring a 5-methyl-1,2-oxazole core substituted with a 2,6-dichlorophenyl group and an N-substituent containing a dimethylaminoethyl chain, suggests possible interactions with biological targets relevant to various therapeutic pathways.

The oxazole heterocycle is a well-documented motif in medicinal chemistry, known for its ability to engage with enzymes and receptors due to its rigid bicyclic system and electronic properties. In particular, the 5-methyl-1,2-oxazole scaffold is frequently explored for its pharmacological potential, with derivatives demonstrating activities ranging from antimicrobial to anti-inflammatory effects. The presence of the 2,6-dichlorophenyl group introduces electron-withdrawing effects, which can modulate the reactivity and binding affinity of the molecule. Additionally, the N-substituent with a dimethylaminoethyl chain enhances the compound’s lipophilicity and potential for membrane penetration, making it an attractive candidate for drug development.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to predict the binding modes of such compounds with high precision. The 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide structure has been modeled against several protein targets of interest, including kinases and transcription factors. Preliminary simulations suggest that the compound may interact with key residues in these targets through hydrogen bonding networks and hydrophobic interactions. This computational insight has guided experimental efforts toward optimizing potency and selectivity.

In vitro studies have begun to elucidate the pharmacological profile of this derivative. Initial assays indicate that it exhibits moderate activity against certain cancer cell lines, particularly those overexpressing specific kinases involved in proliferation and survival signaling. The 5-methyl-1,2-oxazole core appears to disrupt critical binding pockets within these kinases, leading to inhibition of their catalytic activity. Furthermore, the dimethylaminoethyl side chain may contribute to allosteric modulation by interacting with peripheral regions of the target protein.

The dichlorophenyl moiety has been shown to enhance binding affinity through π-stacking interactions with aromatic residues in protein active sites. This feature is particularly relevant for designing molecules that require tight binding to biological targets. The combination of these structural elements makes 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide a promising lead compound for further investigation.

Current research is focused on synthesizing analogs of this compound to improve its pharmacokinetic properties and reduce potential off-target effects. Modifications such as varying the length of the N-substituent or introducing additional functional groups have been explored to fine-tune activity profiles. These efforts are supported by high-throughput screening technologies that allow rapid evaluation of large libraries of derivatives.

The oxazole scaffold has also been investigated for its potential in treating inflammatory diseases. Studies suggest that certain oxazole derivatives can modulate inflammatory pathways by inhibiting key enzymes like cyclooxygenase (COX) or lipoxygenase (LOX). While 3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide has not yet been tested in these contexts, its structural features suggest it may have similar therapeutic applications.

Another area of interest is the use of this compound as a tool compound in biochemical research. Its well-defined structure and predicted bioactivity make it a valuable probe for studying enzyme mechanisms and ligand-receptor interactions. Such studies can provide critical insights into disease pathogenesis and inform the design of novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the oxazole nitrogen atom followed by functional group transformations at the phenyl ring. Advances in synthetic methodologies have enabled more efficient preparation of complex heterocyclic compounds like this one.

Future directions in research may explore the use of this derivative as a starting point for drug discovery programs targeting neurological disorders. The oxazole scaffold has shown promise in modulating neurotransmitter systems, making it an attractive candidate for developing treatments for conditions such as epilepsy or neurodegenerative diseases.

In conclusion,3-(2,6-dichlorophenyl)-N-[2-(dimethylamino)ethyl]-5-methyl-1,2-oxazole-4-carboxamide (CAS No. 1020251-89-1) represents a structurally intriguing compound with potential therapeutic applications across multiple disease areas. Its unique combination of structural features—namely the 5-methyl-1,2-oxazole core,2,6-dichlorophenyl substituent,and dimethylethylamine side chain—makes it a compelling subject for further investigation in both academic and industrial settings.